Cas no 1204580-73-3 (2-Chloro-4-(tributylstannyl)pyridine)

• Product Name: 2-Chloro-4-(tributylstannyl)pyridine
• CAS No: 1204580-73-3
• MF: C₁₇H₃₀ClNSn
• MW: 402.589803218842
• MDL: MFCD10699154
• CID: 1069964
• PubChem ID: 329826150
• Update Time: 2025-06-08

2-Chloro-4-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(tributylstannyl)pyridine
• 2-Chloro-4-(tributylstannyl)pyridine, AldrichCPR
• DTXSID00601470
• 1204580-73-3
• SY318831
• AKOS015842963
• J-508698
• MFCD10699154
• SCHEMBL8878787
• tributyl-(2-chloropyridin-4-yl)stannane
• A906963
• G78957

• MDL： MFCD10699154
• Inchi： 1S/C5H3ClN.3C4H9.Sn/c6-5-3-1-2-4-7-5;3*1-3-4-2;/h2-4H;3*1,3-4H2,2H3;
• InChI Key： VYPKIZMQUATPKJ-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CN=C(C=1)Cl)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 403.10900
• Monoisotopic Mass: 403.108880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
• PSA: 12.89000
• LogP: 5.79110

2-Chloro-4-(tributylstannyl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD306518)

Additional information on 2-Chloro-4-(tributylstannyl)pyridine

Comprehensive Overview of 2-Chloro-4-(tributylstannyl)pyridine (CAS No. 1204580-73-3): Properties, Applications, and Industry Insights

2-Chloro-4-(tributylstannyl)pyridine (CAS No. 1204580-73-3) is a specialized organotin compound that has garnered significant attention in modern synthetic chemistry and material science. This compound, characterized by its unique pyridine backbone and tributylstannyl functional group, serves as a versatile intermediate in cross-coupling reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure combines a chloro-substituted pyridine ring with a tributyltin moiety, enabling precise reactivity in Stille coupling and other metal-catalyzed transformations.

In recent years, the demand for high-purity organotin reagents like 2-Chloro-4-(tributylstannyl)pyridine has surged due to their critical role in drug discovery and catalyst development. Researchers and manufacturers frequently search for "CAS 1204580-73-3 suppliers," "Stille coupling reagents," or "pyridine derivatives for medicinal chemistry," reflecting its relevance in cutting-edge applications. The compound’s stability under inert conditions and compatibility with diverse reaction environments make it a preferred choice for constructing complex heterocyclic frameworks.

From an industrial perspective, 2-Chloro-4-(tributylstannyl)pyridine aligns with the growing focus on sustainable synthetic methodologies. Innovations in green chemistry have driven the development of safer handling protocols and recyclable catalytic systems incorporating such reagents. Discussions around "alternatives to toxic tin reagents" or "eco-friendly organometallics" often highlight the need for optimized versions of this compound, balancing efficacy with environmental considerations.

The analytical characterization of CAS 1204580-73-3 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. Additionally, the compound’s storage recommendations—often under argon or nitrogen atmospheres—address user queries about "handling air-sensitive reagents" and "prolonging shelf life of stannyl compounds."

Emerging trends in precision medicine and bioconjugation have further expanded the utility of 2-Chloro-4-(tributylstannyl)pyridine. Its ability to introduce pyridine motifs into biomolecules or polymers resonates with searches for "click chemistry building blocks" and "functionalized heteroaromatics." As the scientific community explores AI-driven molecular design, compounds like this are increasingly cataloged in digital compound libraries for virtual screening and retrosynthetic planning.

In summary, 2-Chloro-4-(tributylstannyl)pyridine (CAS No. 1204580-73-3) represents a critical tool for chemists navigating the intersection of traditional synthesis and innovative technology. Its applications span from small-molecule therapeutics to functional materials, underpinned by ongoing research into safer, more efficient synthetic routes. For those seeking "custom organotin synthesis" or "high-yield coupling reagents," this compound remains a cornerstone of modern chemical innovation.